Cas no 3368-04-5 (4-Methylumbelliferyl phosphate)
4-Methylumbelliferyl phosphate (4-MUP) is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting alkaline phosphatase (ALP) activity. Upon enzymatic hydrolysis, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its high specificity, stability, and low background fluorescence, making it suitable for applications in biochemistry, molecular biology, and diagnostic testing. Its water solubility and compatibility with various buffer systems further enhance its utility in both research and clinical settings. 4-MUP is a reliable choice for fluorescence-based assays due to its consistent performance and broad linear detection range.

3368-04-5 structure
Product name:4-Methylumbelliferyl phosphate
4-Methylumbelliferyl phosphate Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-oxo-2H-chromen-7-yl dihydrogen phosphate
- 4-Methyl-2-oxo-2H-1-benzopyran-7-yl phosphate
- 4-METHYLUMBELLIFERYL PHOSPHATE
- PHOSPHORIC ACID 4-METHYLUMBELLIFERYL ESTER
- 4-methyl-2-oxo-2H-1-benzopyran-7-ylphosphonic acid
- 4-methylumbelifferyl phosphate
- 4-methylumbelliferone phosphate
- 4-Methylumbelliferyl phosphate (4-MUP) Liquid Substrate System
- 4-MethyluMbelliferyl β-D-glucopyranoside
- 4-Methylumbelliferylphosphate,Free Acid
- 4-Methylumbelliferyl-phosphoric acid
- 4-MUP
- MUP
- 4-Methylumbelliferyl phosphate
-
- MDL: MFCD00016969
- Inchi: InChI=1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14)
- InChI Key: BCHIXGBGRHLSBE-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C2=CC=C(OP(O)(O)=O)C=C2O1
Computed Properties
- Exact Mass: 256.01400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- Color/Form: White crystal powder
- Density: 1.5830
- Melting Point: 215-218 ºC
- Boiling Point: 511.4°Cat760mmHg
- Flash Point: 263.1°C
- Refractive Index: 1.615
- Water Partition Coefficient: Soluble in water
- PSA: 106.78000
- LogP: 1.57290
- Solubility: Not determined
4-Methylumbelliferyl phosphate Security Information
4-Methylumbelliferyl phosphate Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylumbelliferyl phosphate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB140937-1 g |
Phosphoric acid 4-methylumbelliferyl ester, 96%; . |
3368-04-5 | 96% | 1 g |
€111.20 | 2023-07-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40250-100mg |
4-Methylumbelliferyl Phosphate Free Acid |
3368-04-5 | 100mg |
¥179.0 | 2022-04-27 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65260-250mg |
4-Methylumbelliferyl Phosphate |
3368-04-5 | 98% | 250mg |
¥332.00 | 2023-09-08 | |
TRC | M325868-10mg |
(4-Methyl-2-oxo-chromen-7-yl) Dihydrogen Phosphate |
3368-04-5 | 10mg |
$64.00 | 2023-05-17 | ||
TRC | M325868-100mg |
(4-Methyl-2-oxo-chromen-7-yl) Dihydrogen Phosphate |
3368-04-5 | 100mg |
$87.00 | 2023-05-17 | ||
TargetMol Chemicals | T18888-5 mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | 99.13% | 5mg |
¥ 287 | 2023-07-11 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | MM7398-500mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | ≥99% | 500mg |
¥1290元 | 2023-09-15 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | MM7398-5g |
4-Methylumbelliferyl phosphate |
3368-04-5 | ≥99% | 5g |
¥7500 元 | 2023-09-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1060-100mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | 98.0%(LC&T) | 100mg |
¥235.0 | 2022-06-10 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | MM8883-100mg |
4-Methylumbelliferyl phosphate |
3368-04-5 | ≥98% | 100mg |
¥415.00 元 | 2023-09-15 |
4-Methylumbelliferyl phosphate Related Literature
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3368-04-5)4-Methylumbelliferyl phosphate

Purity:99%/99%
Quantity:1g/5g
Price ($):168.0/654.0